Cas no 1175975-34-4 ((1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol)

• Product Name: (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol
• CAS No: 1175975-34-4
• MF: C₁₄H₁₂Br₂O
• MW: 356.05248260498
• MDL: MFCD09863602
• CID: 4672409
• Update Time: 2025-07-14

(1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-[4-(4-bromophenyl)phenyl]ethan-1-ol
• (1R)-2-bromo-1-[4-(4-bromophenyl)phenyl]ethan-1-ol
• (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol

• MDL： MFCD09863602
• Inchi： 1S/C14H12Br2O/c15-9-14(17)12-3-1-10(2-4-12)11-5-7-13(16)8-6-11/h1-8,14,17H,9H2
• InChI Key： PLTGAIHLMULDMP-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)C1C=CC(=CC=1)Br)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 218
• Topological Polar Surface Area: 20.2

Additional information on (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol

Introduction to (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol (CAS No. 1175975-34-4)

(1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol (CAS No. 1175975-34-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by the presence of a bromine atom at the 2-position of an ethan-1-ol moiety, which is attached to a chiral center (R) and a substituted phenyl group. The presence of multiple bromine atoms and the chiral center imparts this molecule with a high degree of functional versatility and reactivity, making it an attractive building block for various synthetic transformations.

The synthesis of (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol has been extensively studied, with several efficient routes reported in the literature. One notable method involves the asymmetric reduction of a corresponding ketone using a chiral catalyst, followed by selective bromination. This approach not only ensures high enantiomeric purity but also provides good yields, making it suitable for large-scale production. Recent advancements in catalytic asymmetric synthesis have further refined these methods, leading to more environmentally friendly and cost-effective processes.

In the context of medicinal chemistry, (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol has shown promise as a lead compound for the development of novel pharmaceutical agents. Its brominated structure and chiral center offer opportunities for modulating biological activity through subtle structural modifications. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes and receptors, making them potential candidates for treating various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One area of particular interest is the use of (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol in the development of small-molecule inhibitors for kinases. Kinases are key regulatory proteins involved in numerous cellular processes, and their dysregulation is often associated with disease states. Research has shown that certain derivatives of this compound can selectively inhibit specific kinases, thereby disrupting aberrant signaling pathways and exerting therapeutic effects. These findings have significant implications for drug discovery and development, as they highlight the potential of this molecule as a scaffold for designing highly specific and efficacious inhibitors.

Beyond its applications in drug discovery, (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol has also been explored in materials science and chemical biology. Its unique electronic properties and reactivity make it a valuable precursor for synthesizing advanced materials with tailored functionalities. For example, recent studies have demonstrated the use of this compound in the preparation of conjugated polymers with enhanced optical and electronic properties, which have applications in organic electronics and photovoltaic devices.

In addition to its synthetic utility, the safety profile of (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol is an important consideration for its practical applications. Toxicological evaluations have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research and industrial settings. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

The ongoing research into (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol continues to uncover new insights into its properties and potential applications. Advances in computational chemistry and high-throughput screening technologies are facilitating the identification of novel derivatives with optimized biological activities. These efforts are expected to drive further innovations in drug discovery, materials science, and other related fields.

In conclusion, (1R)-2-Bromo-1-4-(4-bromophenyl)phenylethan-1-ol (CAS No. 1175975-34-4) is a versatile chiral compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity make it an attractive candidate for developing new pharmaceutical agents, advanced materials, and other innovative applications. As research in this area continues to advance, the full scope of its utility is likely to be realized.